Cas no 53197-99-2 (Bis(2-nonylphenoxy)phosphanolate)

53197-99-2 structure
Product name:Bis(2-nonylphenoxy)phosphanolate
Bis(2-nonylphenoxy)phosphanolate Chemical and Physical Properties
Names and Identifiers
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- DTXSID50622574
- ZTJHENPFYJFSQX-UHFFFAOYSA-N
- 53197-99-2
- Bis(2-nonylphenoxy)phosphanolate
-
- Inchi: InChI=1S/C30H46O3P/c1-3-5-7-9-11-13-15-21-27-23-17-19-25-29(27)32-34(31)33-30-26-20-18-24-28(30)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22H2,1-2H3/q-1
- InChI Key: ZTJHENPFYJFSQX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 485.31845732Da
- Monoisotopic Mass: 485.31845732Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 20
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5Ų
- XLogP3: 12.3
Experimental Properties
- PSA: 55.11000
- LogP: 10.38800
Bis(2-nonylphenoxy)phosphanolate Related Literature
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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